Cas no 87924-01-4 (1,2-diethenylbenzene; styrene)

• Product name: 1,2-diethenylbenzene; styrene
• CAS No: 87924-01-4
• MF: C₁₈H₁₈
• MW: 234.335525035858
• CID: 725170
• PubChem ID: 174664

1,2-diethenylbenzene; styrene Chemical and Physical Properties

Names and Identifiers

• 1,2-bis(ethenyl)benzene,styrene
• Diethylbenzene polymer with ethenylbenzene, brominated
• 1,2-diethenylbenzene
• styrene
• styrene divinylbenzene
• divinylbenzene-styrene
• styrene-divinylbenzene
• CHRJZRDFSQHIFI-UHFFFAOYSA-N
• 87924-01-4
• ST DVB
• styrene/divinylbenzene
• styrene-divinyl benzene
• 1,2-bis(ethenyl)benzene;styrene
• Styrene/Divinylbenzen
• 1,2-diethenylbenzene; styrene

• Inchi： InChI=1S/C10H10.C8H8/c1-3-9-7-5-6-8-10(9)4-2;1-2-8-6-4-3-5-7-8/h3-8H,1-2H2;2-7H,1H2
• InChI Key： CHRJZRDFSQHIFI-UHFFFAOYSA-N
• SMILES： C=CC1=CC=CC=C1.C=CC1=CC=CC=C1C=C

Computed Properties

• Exact Mass: 234.140851
• Monoisotopic Mass: 234.140851
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.19
• Boiling Point: 207.3°C at 760 mmHg
• Flash Point: 71.9°C
• Water Partition Coefficient: It is insoluble in water.

1,2-diethenylbenzene; styrene Security Information

• TSCA：Yes

Additional information on 1,2-diethenylbenzene; styrene

Comprehensive Guide to 1,2-Diethenylbenzene (CAS No. 87924-01-4) and Its Applications

1,2-Diethenylbenzene, also known as divinylbenzene or styrene derivative, is a versatile organic compound with the CAS number 87924-01-4. This aromatic hydrocarbon is widely used in polymer chemistry, specialty materials, and industrial applications. Its unique structure, featuring two vinyl groups attached to a benzene ring, makes it a valuable monomer for creating cross-linked polymers and advanced materials.

The chemical properties of 1,2-diethenylbenzene include a molecular formula of C₁₀H₁₀ and a molecular weight of 130.19 g/mol. It typically appears as a colorless to pale yellow liquid with a characteristic aromatic odor. The compound's high reactivity due to its vinyl groups makes it particularly useful in polymerization reactions, where it serves as a cross-linking agent to enhance the thermal and mechanical properties of resulting polymers.

One of the most significant applications of 1,2-diethenylbenzene is in the production of ion exchange resins. These resins are crucial for water purification systems, a topic of growing importance as global concerns about clean water access continue to rise. The compound's ability to form three-dimensional networks when polymerized makes it ideal for creating robust resin structures that can effectively remove contaminants from water.

In the field of advanced materials, researchers are exploring the use of 1,2-diethenylbenzene in the development of porous organic polymers (POPs). These materials have gained attention for their potential in gas storage, particularly for hydrogen and carbon dioxide – two substances at the center of current energy and environmental discussions. The compound's ability to create highly cross-linked networks contributes to the formation of materials with exceptional surface areas and tunable pore sizes.

The pharmaceutical industry has shown interest in derivatives of 1,2-diethenylbenzene for drug delivery systems. Its polymerized forms can be engineered to create controlled-release matrices, addressing one of the most searched topics in modern medicine: how to improve drug efficacy while minimizing side effects. The compound's stability and compatibility with various active pharmaceutical ingredients make it a promising candidate for these applications.

From an industrial perspective, 1,2-diethenylbenzene plays a crucial role in the manufacture of synthetic rubbers and elastomers. As industries seek more durable and sustainable materials, this compound's ability to enhance the properties of rubber products makes it increasingly valuable. Its application in tire manufacturing, for instance, contributes to improved wear resistance and fuel efficiency – key factors in the automotive sector's push toward sustainability.

Recent advancements in green chemistry have focused on developing more sustainable production methods for 1,2-diethenylbenzene. Researchers are investigating catalytic processes that reduce energy consumption and minimize byproducts, aligning with the growing demand for environmentally friendly chemical production. These developments respond to frequent searches about sustainable alternatives in the chemical industry.

The compound's role in composite materials has also gained attention, particularly in aerospace and automotive applications. When incorporated into fiber-reinforced polymers, 1,2-diethenylbenzene-based matrices contribute to lightweight yet strong materials that improve fuel efficiency – a critical consideration in transportation industries facing stringent emissions regulations.

In analytical chemistry, derivatives of 1,2-diethenylbenzene are used as stationary phases in chromatography columns. This application benefits from the compound's ability to form uniform porous structures when polymerized, providing excellent separation capabilities for complex mixtures. As analytical techniques become more sophisticated to meet regulatory requirements, this use of the compound continues to grow in importance.

The global market for 1,2-diethenylbenzene is influenced by several factors, including the expansion of water treatment facilities worldwide and the growing demand for high-performance polymers. Market analysts frequently search for data on production trends and regional demand, reflecting the compound's commercial significance. Asia-Pacific currently leads in consumption, driven by rapid industrialization and infrastructure development in the region.

Safety considerations for handling 1,2-diethenylbenzene include standard precautions for organic chemicals, such as adequate ventilation and personal protective equipment. While not classified as hazardous under normal conditions, proper storage away from oxidizers and heat sources is recommended. These safety aspects are often searched by professionals working with the compound in laboratory or industrial settings.

Future research directions for 1,2-diethenylbenzene include exploring its potential in energy storage devices and smart materials. Scientists are investigating how polymers derived from this compound might be used in next-generation batteries or responsive materials that change properties in response to environmental stimuli. These applications align with current technological trends and frequently searched topics in materials science.

For researchers and industry professionals seeking 1,2-diethenylbenzene with CAS 87924-01-4, it's important to source the compound from reputable suppliers who can provide detailed specifications and purity information. The quality of the material can significantly impact its performance in various applications, making supplier selection a critical consideration for end-users.

In conclusion, 1,2-diethenylbenzene (CAS 87924-01-4) represents a versatile building block in modern chemistry with applications spanning from water treatment to advanced materials. Its unique chemical structure and reactivity continue to inspire innovations across multiple industries, addressing some of today's most pressing technological and environmental challenges. As research progresses, we can expect to see even more innovative uses for this remarkable compound emerge in the coming years.